Cas no 139259-91-9 (Acetic acid,benzoyl[(4-methoxyphenyl)methoxy]azanyl ester)

• Product Name: Acetic acid,benzoyl[(4-methoxyphenyl)methoxy]azanyl ester
• CAS No: 139259-91-9
• MF: C₁₇H₁₇NO₅
• MW: 315.320585012436
• CID: 225086
• PubChem ID: 3025739
• Update Time: 2025-04-19

Acetic acid,benzoyl[(4-methoxyphenyl)methoxy]azanyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid,benzoyl[(4-methoxyphenyl)methoxy]azanyl ester
• [benzoyl-[(4-methoxyphenyl)methoxy]amino] acetate
• AC1MHFX7
• ACMC-20myo2
• AG-D-79179
• CCRIS 8773
• CTK4C1703
• LS-25236
• N-(acetyloxy)-N-(((4-(methyloxy)phenyl)methyl)oxy)benzamide
• N-(Acetyloxy)-N-((4-methoxyphenyl)methoxy)benzamide
• O-(p-methoxybenzyl)-N-acetoxybenzohydroxamate
• p-methoxybenzyl N-acetoxybenzogydroxamate
• Q27251717
• DTXSID10160982
• 139259-91-9
• UNII-15E62EDO07
• ACETIC ACID, BENZOYL((4-METHOXYPHENYL)METHOXY)AZANYL ESTER
• 15E62EDO07
• N-Acetoxy-N-((4-methoxybenzyl)oxy)benzamide
• N-(ACETYLOXY)-N-[(4-METHOXYPHENYL)METHOXY]BENZAMIDE

• Inchi： 1S/C17H17NO5/c1-13(19)23-18(17(20)15-6-4-3-5-7-15)22-12-14-8-10-16(21-2)11-9-14/h3-11H,12H2,1-2H3
• InChI Key： NATWBGBZPDMXFX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC(=CC=1)OC)N(C(C1C=CC=CC=1)=O)OC(C)=O

Computed Properties

• Exact Mass: 315.11071
• Monoisotopic Mass: 315.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.232
• Boiling Point: 431.6°Cat760mmHg
• Flash Point: 214.9°C
• Refractive Index: 1.57
• PSA: 65.07